Cas no 66819-61-2 (1-Butyl-2-oxocyclohexane-1-carbonitrile)

1-Butyl-2-oxocyclohexane-1-carbonitrile structure
66819-61-2 structure
Product Name:1-Butyl-2-oxocyclohexane-1-carbonitrile
CAS No:66819-61-2
MF:C11H17NO
MW:179.258783102036
CID:2796484
PubChem ID:12431612
Update Time:2025-04-21

1-Butyl-2-oxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Butyl-2-oxocyclohexane-1-carbonitrile
    • DTXCID80448820
    • 66819-61-2
    • AKOS014731467
    • DTXSID10498010
    • Inchi: 1S/C11H17NO/c1-2-3-7-11(9-12)8-5-4-6-10(11)13/h2-8H2,1H3
    • InChI Key: WEBUTWVZHSGAMK-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1(C#N)CCCC

Computed Properties

  • Exact Mass: 179.131014166Da
  • Monoisotopic Mass: 179.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.9Ų
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